Cas no 2172504-01-5 (1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole)

• Product Name: 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• CAS No: 2172504-01-5
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 6415344
• PubChem ID: 165860064
• Update Time: 2025-06-12

1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• EN300-1282665
• 1-[(4-chloro-3-methylphenyl)methyl]-1H-pyrazole
• 2172504-01-5

• Inchi： 1S/C11H11ClN2/c1-9-7-10(3-4-11(9)12)8-14-6-2-5-13-14/h2-7H,8H2,1H3
• InChI Key： KUDGHQXJKMTECN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN1C=CC=N1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole

Recent Advances in the Study of 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS: 2172504-01-5)

The compound 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS: 2172504-01-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and chloro-methylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of inflammation and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro assays using human macrophages revealed a dose-dependent reduction in pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies indicated strong binding affinity to the p65 subunit of NF-κB, providing a plausible mechanistic explanation for its observed effects.

In the realm of oncology, a recent preprint on bioRxiv highlighted the compound's ability to induce apoptosis in certain cancer cell lines. The study, conducted by a team at the University of Cambridge, found that 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole triggers mitochondrial dysfunction and caspase activation in colorectal cancer cells. Notably, the compound exhibited selective cytotoxicity, sparing normal epithelial cells at concentrations effective against malignant cells. These findings position it as a promising lead compound for further development in targeted cancer therapies.

Synthetic chemistry advancements have also been made regarding this molecule. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis of 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole with a 78% overall yield. The new route employs a copper-catalyzed N-alkylation strategy that significantly reduces the formation of byproducts compared to traditional methods. This development is particularly important for facilitating future preclinical and clinical studies by ensuring a reliable supply of high-purity material.

Pharmacokinetic studies published in Xenobiotica have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The research indicates that 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole demonstrates good oral bioavailability (∼65% in rodent models) and favorable tissue distribution, with particularly high concentrations observed in inflammatory lesions and tumor tissues. However, the studies also noted relatively rapid hepatic metabolism, suggesting that structural modifications or formulation strategies may be needed to optimize its therapeutic window.

Looking forward, several pharmaceutical companies have included derivatives of 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole in their development pipelines. Patent applications filed in 2023-2024 reveal ongoing efforts to create analogs with improved potency and safety profiles. The compound's versatile scaffold allows for diverse modifications, making it an attractive starting point for drug discovery programs targeting various indications, from autoimmune diseases to oncology.

In conclusion, the growing body of research on 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS: 2172504-01-5) underscores its potential as a valuable pharmacophore in medicinal chemistry. While challenges remain in optimizing its drug-like properties, the compound's demonstrated biological activities and the recent synthetic advances position it as a molecule worthy of continued investigation. Future studies will likely focus on structure-activity relationship optimization and translational research to evaluate its clinical potential.